Cas no 1248129-08-9 (2-chloro-4-(1-methoxypropan-2-yl)aminobenzonitrile)

• Product Name: 2-chloro-4-(1-methoxypropan-2-yl)aminobenzonitrile
• CAS No: 1248129-08-9
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 5216451
• PubChem ID: 62536602
• Update Time: 2025-05-25

2-chloro-4-(1-methoxypropan-2-yl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-[(1-methoxypropan-2-yl)amino]benzonitrile
• Benzonitrile, 2-chloro-4-[(2-methoxy-1-methylethyl)amino]-
• 2-chloro-4-(1-methoxypropan-2-yl)aminobenzonitrile

• Inchi： 1S/C11H13ClN2O/c1-8(7-15-2)14-10-4-3-9(6-13)11(12)5-10/h3-5,8,14H,7H2,1-2H3
• InChI Key： ILBHAZHAXGDDSI-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)NC(C)COC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• XLogP3: 2.5
• Topological Polar Surface Area: 45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-chloro-4-(1-methoxypropan-2-yl)aminobenzonitrile

Comprehensive Overview of 2-chloro-4-(1-methoxypropan-2-yl)aminobenzonitrile (CAS No. 1248129-08-9)

2-chloro-4-(1-methoxypropan-2-yl)aminobenzonitrile (CAS No. 1248129-08-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, is a derivative of benzonitrile with a chloro substituent and a methoxypropan-2-yl amino group. Its molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors.

The growing interest in 2-chloro-4-(1-methoxypropan-2-yl)aminobenzonitrile can be attributed to its role in the development of novel bioactive compounds. Researchers are increasingly exploring its potential as a building block for drug discovery and crop protection agents. The compound's unique combination of a nitrile group and an amino-ether moiety provides versatility in chemical reactions, enabling the creation of diverse molecular architectures. This has led to a surge in patent filings and scientific publications mentioning this compound, particularly in the context of heterocyclic chemistry and medicinal chemistry applications.

From an industrial perspective, CAS 1248129-08-9 represents an important intermediate in fine chemical synthesis. Its production typically involves multi-step organic reactions that require careful control of reaction conditions. Manufacturers have developed optimized synthetic routes to ensure high purity and yield, addressing the increasing demand from research institutions and chemical companies. The compound's stability under standard storage conditions makes it particularly attractive for commercial distribution, though proper handling procedures should always be followed.

Recent advancements in green chemistry have also impacted the production and application of 2-chloro-4-(1-methoxypropan-2-yl)aminobenzonitrile. Many researchers are investigating more sustainable synthetic approaches that reduce environmental impact while maintaining efficiency. This aligns with current industry trends toward eco-friendly chemical processes and meets the growing demand for sustainable intermediates in pharmaceutical and agricultural research. The compound's molecular structure offers opportunities for modification that could lead to more environmentally benign derivatives.

Analytical characterization of 1248129-08-9 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure precise identification and purity assessment, which are crucial for research applications. The compound's distinct spectral signatures make it relatively easy to identify and quantify in complex mixtures, a feature that has proven valuable in metabolic studies and process optimization.

In the context of intellectual property, 2-chloro-4-(1-methoxypropan-2-yl)aminobenzonitrile has been featured in numerous patent applications, particularly as a key intermediate in the synthesis of biologically active molecules. This reflects the compound's importance in innovative drug development and its potential to contribute to breakthrough therapies. The pharmaceutical industry's continued focus on targeted therapies and precision medicine has further increased interest in such specialized building blocks.

Looking forward, the applications of CAS 1248129-08-9 are expected to expand as researchers uncover new synthetic pathways and biological activities. The compound's versatility positions it as a valuable tool in combinatorial chemistry and high-throughput screening platforms. As the chemical industry continues to evolve, with increasing emphasis on molecular diversity and structure-activity relationships, compounds like 2-chloro-4-(1-methoxypropan-2-yl)aminobenzonitrile will likely play an increasingly important role in scientific and industrial advancements.